Cas no 68101-26-8 (Phenol, 4-(2-amino-4-oxazolyl)-)

Phenol, 4-(2-amino-4-oxazolyl)- structure
68101-26-8 structure
Product Name:Phenol, 4-(2-amino-4-oxazolyl)-
CAS No:68101-26-8
MF:C9H8N2O2
MW:176.172021865845
CID:1724053
PubChem ID:12425132
Update Time:2025-04-21

Phenol, 4-(2-amino-4-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-(2-amino-4-oxazolyl)-
    • DTXSID401308817
    • 4-(2-Amino-4-oxazolyl)phenol
    • 68101-26-8
    • SCHEMBL7933583
    • Inchi: 1S/C9H8N2O2/c10-9-11-8(5-13-9)6-1-3-7(12)4-2-6/h1-5,12H,(H2,10,11)
    • InChI Key: PZHQJYYEMGYJRD-UHFFFAOYSA-N
    • SMILES: O1C(N)=NC(=C1)C1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 176.05864
  • Monoisotopic Mass: 176.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 72.3Ų

Experimental Properties

  • PSA: 72.28
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